N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N5O6S/c1-10-12(17(26)22-18(27)20-10)3-5-16-23-24-19(30-16)31-9-15(25)21-11-2-4-13-14(8-11)29-7-6-28-13/h2,4,8H,3,5-7,9H2,1H3,(H,21,25)(H2,20,22,26,27)
• InChI Key: ZKDQDZJLFOGONX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H19N5O6S
• Molecular Weight: 445.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N5O6S and its molecular weight is 445.45. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds derived from structural scaffolds similar to the specified compound involves complex reactions that yield various heterocyclic derivatives. These compounds have been explored for their pharmacological potentials, such as anti-inflammatory, analgesic, antimicrobial, and anticancer activities. For instance, derivatives of benzodifurans, pyrimidines, and oxadiazoles have been synthesized and evaluated for their COX-1/COX-2 inhibition, presenting significant analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020). Additionally, compounds featuring pyrimidine and benzimidazole moieties have demonstrated potent antitumor activities against various cancer cell lines (Shams et al., 2010).

Antimicrobial and Antioxidant Properties

The antimicrobial and antioxidant activities of derivatives encompassing dihydropyrimidinones and oxadiazoles have been reported, indicating their potential in addressing microbial infections and oxidative stress-related conditions (Dey et al., 2022). Such compounds offer a promising avenue for developing new therapeutics targeting resistant strains of bacteria and managing inflammatory diseases.

Anticancer Activities

Derivatives of the parent compound, particularly those incorporating thiophene and thioureido substituents, have been synthesized and assessed for their anticancer efficacy. Some of these novel heterocycles showed significant activity against colon cancer cell lines, highlighting their potential in cancer chemotherapy (Abdel-Motaal et al., 2020).

Central Nervous System (CNS) Activities

Research into thieno[2,3-d]pyrimidin-4-ones and their derivatives has uncovered their potential as central nervous system depressants, offering insights into new treatments for CNS disorders (Manjunath et al., 1997). These findings contribute to the ongoing exploration of novel therapeutic agents for neurological conditions.